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Compound of Interest

Compound Name: N-Isobutylformamide

Cat. No.: B3055034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of N-
Isobutylformamide, a versatile carboxamide compound. This document outlines its

fundamental molecular characteristics and explores its application in synthetic chemistry,

supported by relevant experimental context.

Core Molecular Data
N-Isobutylformamide is a member of the formamide class of compounds, characterized by a

formyl group attached to an isobutyl amine.[1] Its key quantitative properties are summarized in

the table below.

Property Value Source

Molecular Formula C5H11NO PubChem[1], GSRS[2]

Molecular Weight 101.15 g/mol
PubChem[1], GSRS[2],

Cheméo[3], Benchchem[4]

IUPAC Name N-(2-methylpropyl)formamide PubChem[1]

CAS Number 6281-96-5 PubChem[1], Benchchem[4]
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N-Isobutylformamide serves as a model substrate in various chemical transformations,

particularly in the study of C(sp³)–H bond activation, a significant challenge in organic

synthesis.[4] The synthesis of N-substituted formamides like N-Isobutylformamide is a

fundamental process in organic chemistry, often serving as a method for introducing a

protecting group for amines.

A common method for its synthesis is the acylation of isobutylamine with formic acid.[4] This

reaction is a condensation process that results in the formation of a stable amide bond and a

water molecule.[4]

Logical Relationship: Synthesis of N-
Isobutylformamide
The synthesis of N-Isobutylformamide from isobutylamine and formic acid can be represented

as a straightforward logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Isobutylformamide | C5H11NO | CID 221387 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. N-Isobutylformamide (CAS 6281-96-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. N-Isobutylformamide | 6281-96-5 | Benchchem [benchchem.com]

To cite this document: BenchChem. [N-Isobutylformamide: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055034#n-isobutylformamide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b3055034?utm_src=pdf-body
https://www.benchchem.com/product/b3055034
https://www.benchchem.com/product/b3055034?utm_src=pdf-body
https://www.benchchem.com/product/b3055034
https://www.benchchem.com/product/b3055034
https://www.benchchem.com/product/b3055034?utm_src=pdf-body
https://www.benchchem.com/product/b3055034?utm_src=pdf-body
https://www.benchchem.com/product/b3055034?utm_src=pdf-body
https://www.benchchem.com/product/b3055034?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isobutylformamide
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UQH86RX4EL
https://www.chemeo.com/cid/87-039-3/N-Isobutylformamide
https://www.chemeo.com/cid/87-039-3/N-Isobutylformamide
https://www.benchchem.com/product/b3055034
https://www.benchchem.com/product/b3055034#n-isobutylformamide-molecular-weight-and-formula
https://www.benchchem.com/product/b3055034#n-isobutylformamide-molecular-weight-and-formula
https://www.benchchem.com/product/b3055034#n-isobutylformamide-molecular-weight-and-formula
https://www.benchchem.com/product/b3055034#n-isobutylformamide-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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